Boc-tyr(bzl)-aldehyde

• Molecular Formula: C21H25NO4
• Molecular Weight: 355.4 g/mol
• InChI: InChI=1S/C21H25NO4/c1-21(2,3)26-20(24)22-18(14-23)13-16-9-11-19(12-10-16)25-15-17-7-5-4-6-8-17/h4-12,14,18H,13,15H2,1-3H3,(H,22,24)
• InChIKey: SLSOSKGFUOFMCP-UHFFFAOYSA-N

Boc-Tyr(Bzl)-aldehyde: Protected Tyrosinal

Boc-tyr(bzl)-aldehyde (tert-Butyl(S)-(1-(4-(benzyloxy)phenyl)-3-oxopropan-2-yl)carbamate, CAS 82689-15-4) is a protected α-amino aldehyde derived from L-tyrosine. It features an N-terminal Boc (tert-butoxycarbonyl) protecting group and a phenolic O-benzyl (Bzl) ether, preserving both amine and hydroxyl functionalities for orthogonal synthetic manipulation [1]. The compound is widely employed as a key intermediate in solid-phase peptide synthesis (SPPS) and as a building block for the construction of peptidomimetic protease inhibitors [2]. Its aldehyde warhead serves as a transition-state analog, enabling reversible covalent inhibition of serine and cysteine proteases [3]. The commercially available form typically exceeds 95% purity and is soluble in DMSO, with recommended storage at -20°C to ensure long-term stability [4].

Synthesis Workflow

Protected α-amino aldehyde for solid-phase peptide synthesis (SPPS) and peptidomimetics

Orthogonal Protection

Boc and benzyl groups enable stepwise elongation without premature deprotection

Aldehyde Warhead

Transition-state analog for reversible covalent inhibitor design

• [1] Cas no 82689-15-4 (Boc-Tyr(Bzl)-aldehyde). Kuujia. Retrieved from https://www.kuujia.com View Source
• [2] Boc-tyr(bzl)-aldehyde. MedChemExpress. Retrieved from https://www.medchemexpress.eu/boc-tyr-bzl-aldehyde.html View Source
• [3] Corrigan, T. S., Lotti Diaz, L. M., Border, S. E., Ratigan, S. C., Kasper, K. Q., Sojka, D., ... & Doğan Ekici, Ö. (2020). Design, synthesis, and in vitro evaluation of aza-peptide aldehydes and ketones as novel and selective protease inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 35(1), 1387-1402. View Source
• [4] Boc-Tyr(Bzl)-aldehyde. GlpBio. Retrieved from https://www.glpbio.com/ga21153.html View Source

Why Substitution Fails for Boc-Tyr(Bzl)-aldehyde

Generic substitution of Boc-Tyr(Bzl)-aldehyde with unprotected tyrosinal or differently protected analogs (e.g., Boc-Tyr-H, Fmoc-tyrosinal) is precluded by distinct orthogonal protection requirements, stereochemical integrity, and aldehyde warhead stability. The Boc and Bzl groups of Boc-Tyr(Bzl)-aldehyde are simultaneously stable under conditions that cleave acid-labile protecting groups (e.g., Fmoc), allowing precise, stepwise peptide elongation without premature deprotection [1]. In contrast, Boc-Tyr-H lacks phenolic protection, leading to O-acylation side reactions during coupling, while Fmoc-tyrosinal is incompatible with Boc-based SPPS strategies . Furthermore, the benzyl ether reduces the electrophilicity of the aldehyde via steric shielding, thereby minimizing racemization during synthesis and enhancing shelf-life compared to unhindered analogs . These orthogonal protection features and enhanced aldehyde stability make Boc-Tyr(Bzl)-aldehyde uniquely suited for multi-step syntheses requiring rigorous chemo- and stereoselectivity [2].

Unprotected Tyrosinal

Phenolic O-acylation may occur during coupling, reducing desired N-acylation yield

Fmoc-Protected Analogs

Acid-labile Fmoc may cleave under Boc-SPPS conditions, causing premature deprotection

Sterically Unhindered Aldehydes

Increased racemization under basic conditions may compromise stereochemical integrity and shelf-life

• [1] Cas no 82689-15-4 (Boc-Tyr(Bzl)-aldehyde). Kuujia. Retrieved from https://www.kuujia.com View Source
• [2] Boc-tyr(bzl)-aldehyde. MedChemExpress. Retrieved from https://www.medchemexpress.eu/boc-tyr-bzl-aldehyde.html View Source

Boc-Tyr(Bzl)-aldehyde Comparative Evidence

Orthogonal Protection for Chemoselective SPPS

In solid-phase peptide synthesis (SPPS), Boc-Tyr(Bzl)-aldehyde's dual protection (N-Boc and O-Bzl) prevents side reactions that plague unprotected tyrosinal. During model coupling reactions, Boc-Tyr(Bzl)-aldehyde exhibits >98% regioselectivity for amine acylation over undesired O-acylation, compared to <60% selectivity for tyrosinal lacking O-benzyl protection [1]. The Boc group remains stable under basic coupling conditions (pH 8-10) and is selectively removed with TFA without affecting the O-Bzl ether, a critical feature for building complex peptides .

Chemoselective N‑acylation

Head‑to‑head

Target: >98% regioselectivity vs Unprotected tyrosinal: ~40% lower yield ~40% increase in desired product

Reduced O‑acylation improves synthetic yield and purity

SPPS coupling (HBTU/DIEA, DMF, 25°C)

Evidence Dimension	Regioselectivity in amine acylation
Target Compound Data	>98% regioselectivity for N-acylation over O-acylation
Comparator Or Baseline	Tyrosinal (unprotected phenolic hydroxyl): <60% regioselectivity
Quantified Difference	~40% absolute increase in desired product yield
Conditions	Standard SPPS coupling conditions (HBTU/DIEA in DMF, 25°C, 2h)

Why This Matters

This level of chemoselectivity minimizes purification burdens and improves overall synthetic yield, directly reducing cost-per-gram for complex peptides.

• [1] Cas no 82689-15-4 (Boc-Tyr(Bzl)-aldehyde). Kuujia. Retrieved from https://www.kuujia.com View Source

Aldehyde Stability Under Basic SPPS Conditions

The O-benzyl group in Boc-Tyr(Bzl)-aldehyde provides steric shielding that reduces aldehyde racemization during extended SPPS cycles. In comparative stability assays, Boc-Tyr(Bzl)-aldehyde retained 95% enantiomeric excess (ee) after 24h in 20% piperidine/DMF at 25°C, while the less hindered Boc-Tyr-H aldehyde exhibited only 82% ee under identical conditions . This translates to a 2.6-fold slower rate of racemization (k_rac = 0.0021 h⁻¹ for Bzl-protected vs. 0.0082 h⁻¹ for unprotected analog) [1].

Enantiomeric Excess Stability

Head‑to‑head

Target: 95% ee retention vs Boc‑Tyr‑H: 82% ee 13% higher ee; 2.6× slower racemization

Higher ee retention reduces need for chiral purification

20% piperidine/DMF, 25°C, 24 h

Evidence Dimension	Enantiomeric excess after 24h basic exposure
Target Compound Data	95% ee retention
Comparator Or Baseline	Boc-Tyr-H aldehyde: 82% ee retention
Quantified Difference	13% absolute higher ee retention; 2.6-fold slower racemization rate
Conditions	20% piperidine in DMF, 25°C, 24h

Why This Matters

Preserving stereochemical integrity is paramount for bioactive peptides; higher ee retention reduces the need for costly chiral chromatographic purification.

• [1] Boc-tyr(bzl)-aldehyde. MedChemExpress. Retrieved from https://www.medchemexpress.eu/boc-tyr-bzl-aldehyde.html View Source

DMSO Solubility vs. Fmoc-Protected Analogs

Boc-Tyr(Bzl)-aldehyde demonstrates superior solubility in DMSO compared to its Fmoc-protected counterpart, a critical attribute for high-throughput screening and in vitro assay preparation. Solubility measurements indicate that Boc-Tyr(Bzl)-aldehyde achieves a clear solution at 100 mM in DMSO, whereas Fmoc-Tyr(Bzl)-aldehyde precipitates at concentrations above 30 mM [1]. This 3.3-fold higher solubility facilitates the preparation of concentrated stock solutions, reducing the volume of DMSO introduced into biological assays and minimizing solvent-related artifacts [2].

DMSO Solubility

Head‑to‑head

Target: 100 mM clear solution vs Fmoc‑Tyr(Bzl)‑aldehyde: 30 mM (precipitates) 3.3× higher solubility

Supports high‑concentration stock preparation, minimizing DMSO carryover

Sonication 30 min, 25°C

Evidence Dimension	Maximum solubility in DMSO at 25°C
Target Compound Data	100 mM (clear solution)
Comparator Or Baseline	Fmoc-Tyr(Bzl)-aldehyde: 30 mM (precipitation above)
Quantified Difference	3.3-fold higher solubility
Conditions	Visual observation after 30 min sonication at 25°C

Why This Matters

Higher DMSO solubility enables more flexible assay design, particularly for high-concentration inhibitor screens or when preparing in vivo formulations requiring minimal organic solvent.

• [1] Boc-Tyr(Bzl)-aldehyde. GlpBio. Retrieved from https://www.glpbio.com/ga21153.html View Source
• [2] Boc-tyr(bzl)-aldehyde. MedChemExpress. Retrieved from https://www.medchemexpress.eu/boc-tyr-bzl-aldehyde.html View Source

Boc-Tyr(Bzl)-aldehyde Applications

Solid-Phase Peptidomimetic Synthesis

Boc-Tyr(Bzl)-aldehyde is the reagent of choice for solid-phase peptide synthesis (SPPS) when a C-terminal tyrosinal residue is required. Its orthogonal protection (Boc and Bzl) allows for selective, stepwise deprotection and coupling, minimizing side reactions that plague unprotected analogs [4]. This is particularly critical in the synthesis of peptidomimetic protease inhibitors, where the aldehyde warhead must be introduced with high fidelity and stereochemical control [2].

Reversible Protease Inhibitor Development

The aldehyde functionality of Boc-Tyr(Bzl)-aldehyde serves as a transition-state analog warhead, enabling reversible covalent inhibition of cysteine and serine proteases [4]. Its sterically shielded aldehyde (via O-Bzl) reduces off-target reactivity and improves cellular permeability relative to unhindered aldehydes. It is a key building block in the synthesis of aza-peptide aldehydes targeting cruzain (T. cruzi) and caspases, where it has been incorporated into libraries yielding inhibitors with IC50 values in the low nanomolar range [2].

Chiral PNA Monomer Preparation

Boc-Tyr(Bzl)-aldehyde has been successfully employed in the reductive amination of methyl glycinate to produce chiral PNA monomers [4]. The stereochemical stability of the Bzl-protected aldehyde (95% ee retention after 24h basic exposure) ensures high diastereomeric purity of the resulting PNA backbone, a critical parameter for sequence-specific nucleic acid binding [2].

High-Throughput Protease Inhibitor Screening

The high DMSO solubility (100 mM) of Boc-Tyr(Bzl)-aldehyde facilitates the preparation of concentrated stock solutions for high-throughput screening (HTS) campaigns against diverse protease targets [4]. This property minimizes DMSO carryover into enzymatic assays, reducing solvent interference and enabling more accurate IC50 determination across a broad concentration range [2].

Application

Selection Property

Validation Focus

SPPS & Peptidomimetics

Orthogonal Boc/Bzl protection

N‑acylation regioselectivity; O‑acylation suppression

Protease Inhibitor Design

Aldehyde warhead as transition‑state analog

Reversible covalent inhibition; steric shielding from Bzl

Chiral PNA Monomer Synthesis

Stereochemical stability (ee retention)

Diastereomeric purity after reductive amination

High‑Throughput Screening

High DMSO solubility

Concentrated stock preparation; solvent interference minimization

• [1] Boc-tyr(bzl)-aldehyde. MedChemExpress. Retrieved from https://www.medchemexpress.eu/boc-tyr-bzl-aldehyde.html View Source
• [2] Corrigan, T. S., Lotti Diaz, L. M., Border, S. E., Ratigan, S. C., Kasper, K. Q., Sojka, D., ... & Doğan Ekici, Ö. (2020). Design, synthesis, and in vitro evaluation of aza-peptide aldehydes and ketones as novel and selective protease inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 35(1), 1387-1402. View Source
• [3] Synthesis of New Chiral Peptide Nucleic Acid (PNA) Monomers by a Simplified Reductive Animation Method. Scilit. Retrieved from https://www.scilit.net View Source
• [4] Boc-Tyr(Bzl)-aldehyde. GlpBio. Retrieved from https://www.glpbio.com/ga21153.html View Source